3-[20-(2-Carboxyethyl)-22,22-dichloro-9,14-bis(ethenyl)-5,10,15,19-tetramethyl-21,23,24,25-tetraza-22-stannahexacyclo[9.9.3.13,6.113,16.08,23.018,21]pentacosa-1,3(25),4,6,8,10,12,14,16(24),17,19-undecaen-4-yl]propanoic acid

• Molecular Formula: C34H32Cl2N4O4Sn
• Molecular Weight: 750.3 g/mol
• IUPAC Name: 3-[20-(2-carboxyethyl)-22,22-dichloro-9,14-bis(ethenyl)-5,10,15,19-tetramethyl-21,23,24,25-tetraza-22-stannahexacyclo[9.9.3.13,6.113,16.08,23.018,21]pentacosa-1,3(25),4,6,8,10,12,14,16(24),17,19-undecaen-4-yl]propanoic acid
• InChI: InChI=1S/C34H34N4O4.2ClH.Sn/c1-7-21-17(3)25-13-26-19(5)23(9-11-33(39)40)31(37-26)16-32-24(10-12-34(41)42)20(6)28(38-32)15-30-22(8-2)18(4)27(36-30)14-29(21)35-25;;;/h7-8,13-16H,1-2,9-12H2,3-6H3,(H4,35,36,37,38,39,40,41,42);2*1H;/q;;;+4/p-4
• InChI Key: HDGCWLZQBOZSGG-UHFFFAOYSA-J
• Canonical SMILES: CC1=C(C2=NC1=CC3=C(C(=C4N3[Sn](N5C(=CC6=NC(=C4)C(=C6C)C=C)C(=C(C5=C2)CCC(=O)O)C)(Cl)Cl)C)C=C)CCC(=O)O

Description

The compound 3-[20-(2-Carboxyethyl)-22,22-dichloro-9,14-bis(ethenyl)-5,10,15,19-tetramethyl-21,23,24,25-tetraza-22-stannahexacyclo[...]propanoic acid is a highly complex metallo-organic molecule characterized by:

• A stannahexacyclo core (tin-containing heterocyclic structure) .
• Bis(ethenyl) groups at positions 9 and 14, which may confer rigidity or enable polymerization.
• Multiple carboxyethyl and methyl groups, influencing solubility and hydrogen-bonding capacity .

This structure combines features of synthetic macrocycles and organometallic compounds, positioning it as a candidate for catalytic, medicinal, or material science applications.

Comparison with Similar Compounds

Structural Analogs and Functional Group Variations

The following table summarizes key structural differences and inferred properties:

Compound Name / ID	Core Structure	Key Substituents	Functional Groups	Inferred Properties
Target Compound	Stannahexacyclo (Sn)	22,22-dichloro; 9,14-bis(ethenyl)	Carboxyethyl, methyl, tetraza	High polarity due to carboxylic acids; potential redox activity from Sn center
FDB022518 ()	Pentacyclo	Tris(2-carboxyethyl), tetramethyl	Carboxyethyl, methyl, tetraaza	Enhanced water solubility; possible chelation properties
3-{5-[carboxy(hydroxy)methyl]-9,15,19-tris(2-carboxyethyl)-... ()	Pentacyclo	Carboxy(hydroxy)methyl, carboxymethyl	Carboxylic acids, hydroxyl	Strong hydrogen-bonding capacity; pH-sensitive solubility
3-[14-Ethenyl-22,23-bis(methoxycarbonyl)-... ()	Hexacyclo	Methoxycarbonyl, methoxy	Ester, ethenyl	Lower polarity; potential hydrolysis susceptibility

Key Observations:

Tin vs. Carbon Cores : The target compound’s stannahexacyclo core distinguishes it from purely organic analogs. Tin may confer unique redox or catalytic behavior compared to carbon-based frameworks .

Chlorine vs. Carboxyethyl Groups : The dichloro substituents in the target compound likely increase lipophilicity and electrophilicity compared to analogs with carboxyethyl or hydroxyl groups, which enhance aqueous solubility .

Chromatographic and Physicochemical Behavior

• Retention in Chromatography : The dichloro and carboxyethyl groups in the target compound may increase retention time in reverse-phase chromatography compared to methoxycarbonyl analogs, as chlorine atoms enhance lipophilicity .